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Compound of Interest

Compound Name: Ethyl 2,3-dibromopropionate

Cat. No.: B046817

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, suppliers, and technical specifications of Ethyl 2,3-dibromopropionate (CAS No.
3674-13-3). Itis intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and other scientific research, offering a centralized
source of data, procurement guidance, and a representative experimental protocol.

Overview and Applications

Ethyl 2,3-dibromopropionate is a significant organic compound utilized across various
chemical industries.[1] Typically appearing as a clear, colorless to yellow liquid, its chemical
properties are largely defined by the presence of two bromine atoms and an ester functional
group.[1][2] These features make it highly reactive and an excellent candidate for nucleophilic
substitution reactions, positioning it as a versatile intermediate in organic synthesis.[1]

The primary applications of Ethyl 2,3-dibromopropionate are notably in the pharmaceutical
and polymer industries. It serves as a critical pharmaceutical intermediate, with its structure
enabling the efficient synthesis of complex organic molecules that form the backbone of many
active pharmaceutical ingredients (APIs).[1][3] Additionally, it is used as a catalyst in the
polymerization of ethyl acrylate, which is vital for producing specialized polymers with tailored
properties.[1][2][4]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b046817?utm_src=pdf-interest
https://www.benchchem.com/product/b046817?utm_src=pdf-body
https://www.benchchem.com/product/b046817?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-ethyl-2-3-dibromopropionate-cas-3674-13-3-ml
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-ethyl-2-3-dibromopropionate-cas-3674-13-3-ml
https://m.chemicalbook.com/ProductChemicalPropertiesCB7726075_en.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-ethyl-2-3-dibromopropionate-cas-3674-13-3-ml
https://www.benchchem.com/product/b046817?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-ethyl-2-3-dibromopropionate-cas-3674-13-3-ml
https://www.tradeindia.com/products/2-3-dibromo-ethyl-propionate-5876891.html
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-ethyl-2-3-dibromopropionate-cas-3674-13-3-ml
https://m.chemicalbook.com/ProductChemicalPropertiesCB7726075_en.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7726075.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers

Ethyl 2,3-dibromopropionate is commercially available from a range of global suppliers,

including major chemical companies and specialized manufacturers. The following table

summarizes some of the prominent suppliers.

Supplier

Noteworthy Offerings

Regions Served

Thermo Fisher Scientific

Offers the compound under its
Thermo Scientific Chemicals
brand (formerly Alfa Aesar),

with a typical purity of 97%.[5]

Americas, Europe, Asia Pacific

Sigma-Aldrich (Merck)

Provides the product for
synthesis with a purity of
>98.0% (GC), along with
comprehensive safety and

handling information.

Global

TCIl America

Supplies Ethyl 2,3-
dibromopropionate with a
purity of >98.0% (GC) and

offers various pack sizes.[4]

Americas, Europe, Asia
Pacific[4]

Santa Cruz Biotechnology

Offers the compound for
biochemical and proteomics

research.[2]

Global

Neuchatel Chemie Specialties

An India-based manufacturer
and exporter offering the
product with 97% purity,
primarily for the

pharmaceutical industry.[3]

Global

ChemicalBook

An online directory listing
multiple suppliers and
manufacturers, primarily from
China, with varying purity

levels.[4]

Global
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Technical Specifications

The following tables provide a summary of the key quantitative data for Ethyl 2,3-
dibromopropionate, compiled from various supplier technical data sheets.

Table 1: General Properties

Property Value

CAS Number 3674-13-3

Molecular Formula CsHsBr20:2

Molecular Weight 259.92 g/mol [2]

Appearance Clear colorless to pale yellow liquid[4]
Purity (Assay by GC) Typically 297% to =98.0%

Table 2: Physical and Chemical Properties

Property Value

Density 1.79 g/cm3 at 20°C or 1.788 g/mL at 25°C[2][4]
Boiling Point 211-214 °C at 746 mmHg[2][4]

Flash Point 91 °C (195.8 °F) - closed cup

Refractive Index 1.4985-1.5035 at 20°C or ~1.5[2][4]

Solubilit Insoluble in water.[5] Soluble in common organic
olubili
d solvents.[1]

Table 3: Safety Information
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Hazard Class GHS Pictograms Signal Word Hazard Statements

H301 + H311: Toxic if

Acute Toxicity (Oral, swallowed or in
Dermal), Skin contact with skin.
i GHSO05, GHS06 Danger
Corrosion, Eye H314: Causes severe
Damage skin burns and eye
damage.

Store in a cool, dry
place in a well-sealed
container, below
Storage +30°C.[5]
Incompatible with
oxidizing agents,

acids, and bases.[5]

Procurement Workflow

The process of procuring a research chemical like Ethyl 2,3-dibromopropionate for a
research and development setting typically follows a structured workflow. The following
diagram illustrates the key stages involved.

Package and Ship Chemical
Receive and Process Order [~ with CoA and SDS

D:
»| store Track Shipment
Supplier

Verify Supplier and |~
Obtain Quotation

Laboratory

">~ Available for Research »
el Identify Need for Search Supplier Catalogs Select Product Based on
‘—» ©9. Sgmacaticn. To) Pty Quantty, and Price Submit Purchase Requisition Procurement Department

—-H Ethyi 2;
Researcher

Diagram 1: Procurement Workflow for Research Chemicals
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Caption: Procurement workflow for research chemicals.

Representative Experimental Protocol

The following is a representative experimental protocol for the synthesis of a heterocyclic
compound, specifically a benzoxazine derivative, using Ethyl 2,3-dibromopropionate. This
protocol is adapted from methodologies described in the scientific literature for the synthesis of
pharmaceutical intermediates.

Objective: To synthesize Ethyl 3,4-dihydro-2H-1,4-benzoxazine-3-carboxylate.

Materials:

Ethyl 2,3-dibromopropionate (1.0 eq)

e 2-Aminophenol (1.0 eq)

e Potassium Carbonate (K2COs) (2.0 eq)

o Acetone (anhydrous)

» Round-bottom flask

» Reflux condenser

o Magnetic stirrer and hotplate

o Standard laboratory glassware for workup and purification
Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add 2-aminophenol (1.0 eq) and anhydrous potassium carbonate (2.0 eq) to
anhydrous acetone.
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» Addition of Reactant: While stirring the suspension at room temperature, slowly add Ethyl
2,3-dibromopropionate (1.0 eq) to the reaction mixture.

e Reaction: Heat the reaction mixture to reflux (approximately 56°C for acetone) and maintain
the reflux with vigorous stirring.

e Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

e Workup: Once the reaction is complete (typically after several hours, as indicated by TLC),
cool the mixture to room temperature. Filter the solid potassium salts and wash with a small
amount of acetone.

 Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. The
crude product can be purified by column chromatography on silica gel using an appropriate
eluent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure Ethyl 3,4-dihydro-
2H-1,4-benzoxazine-3-carboxylate.

Disclaimer: This protocol is for informational purposes only and should be adapted and
optimized by a qualified chemist. All laboratory work should be conducted in a well-ventilated
fume hood with appropriate personal protective equipment.

Experimental Workflow Diagram

The following diagram illustrates the workflow for the synthesis of a benzoxazine derivative
using Ethyl 2,3-dibromopropionate, as described in the protocol above.
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Diagram 2: Experimental Workflow for Benzoxazine Synthesis

Click to download full resolution via product page

Caption: Experimental workflow for benzoxazine synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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